Cas no 2228386-55-6 (3,3,3-trifluoro-2-(1-methyl-1H-indol-2-yl)propan-1-amine)

• Product Name: 3,3,3-trifluoro-2-(1-methyl-1H-indol-2-yl)propan-1-amine
• CAS No: 2228386-55-6
• MF: C₁₂H₁₃F₃N₂
• MW: 242.240233182907
• CID: 6280582
• PubChem ID: 165850820
• Update Time: 2025-10-29

3,3,3-trifluoro-2-(1-methyl-1H-indol-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(1-methyl-1H-indol-2-yl)propan-1-amine
• EN300-1953039
• 2228386-55-6

• Inchi： 1S/C12H13F3N2/c1-17-10-5-3-2-4-8(10)6-11(17)9(7-16)12(13,14)15/h2-6,9H,7,16H2,1H3
• InChI Key： IMAZTJGGVRIXNS-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1=CC2C=CC=CC=2N1C)(F)F

Computed Properties

• Exact Mass: 242.10308291g/mol
• Monoisotopic Mass: 242.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 31Ų

Additional information on 3,3,3-trifluoro-2-(1-methyl-1H-indol-2-yl)propan-1-amine

Research Brief on 3,3,3-Trifluoro-2-(1-methyl-1H-indol-2-yl)propan-1-amine (CAS: 2228386-55-6)

The compound 3,3,3-trifluoro-2-(1-methyl-1H-indol-2-yl)propan-1-amine (CAS: 2228386-55-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel indole-based pharmaceuticals. Indole derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The trifluoromethyl group in this particular compound enhances its metabolic stability and bioavailability, making it a promising candidate for drug development. Researchers have successfully synthesized this compound using a multi-step process involving the alkylation of 1-methylindole followed by amination, with the final product characterized by NMR and mass spectrometry.

In vitro studies have demonstrated that 3,3,3-trifluoro-2-(1-methyl-1H-indol-2-yl)propan-1-amine exhibits potent inhibitory effects on specific enzyme targets, such as monoamine oxidases (MAOs) and kinases, which are implicated in neurodegenerative diseases and cancer. Preliminary data suggest that the compound's mechanism of action involves binding to the active sites of these enzymes, thereby modulating their activity. These findings have spurred further investigations into its potential as a lead compound for the treatment of conditions like Parkinson's disease and certain types of leukemia.

Moreover, recent pharmacokinetic studies have shown that the compound has favorable absorption and distribution profiles in animal models, with minimal off-target effects. Its ability to cross the blood-brain barrier makes it particularly attractive for CNS-targeted therapies. However, challenges remain in optimizing its solubility and reducing potential toxicity, which are currently being addressed through structural modifications and formulation studies.

In conclusion, 3,3,3-trifluoro-2-(1-methyl-1H-indol-2-yl)propan-1-amine represents a promising scaffold for the development of new therapeutic agents. Ongoing research is focused on elucidating its full pharmacological potential and translating these findings into clinical applications. Future studies will likely explore its efficacy in more complex disease models and investigate its interactions with other drugs to assess combination therapy potential.